Cas no 950257-20-2 (3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one)

• Product Name: 3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one
• CAS No: 950257-20-2
• MF: C₁₆H₁₀Cl₂O₅S
• MW: 385.218601703644
• CID: 5431410
• PubChem ID: 20864482
• Update Time: 2025-10-28

3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one
• SCHEMBL21032936
• 3-(3,4-dichlorophenyl)sulfonyl-8-methoxychromen-2-one
• F3382-3630
• 950257-20-2
• VU0614750-1
• AKOS001812284
• NCGC00317546-01
• AB01311246-01
• 3-((3,4-dichlorophenyl)sulfonyl)-8-methoxy-2H-chromen-2-one
• 3-[(3,4-Dichlorophenyl)sulfonyl]-8-methoxy-2H-1-benzopyran-2-one

• Inchi： 1S/C16H10Cl2O5S/c1-22-13-4-2-3-9-7-14(16(19)23-15(9)13)24(20,21)10-5-6-11(17)12(18)8-10/h2-8H,1H3
• InChI Key： GUCWIEBVKYMMIY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1S(C1=CC=C(Cl)C(Cl)=C1)(=O)=O

Computed Properties

• Exact Mass: 383.9626000g/mol
• Monoisotopic Mass: 383.9626000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 630.9±55.0 °C(Predicted)

Additional information on 3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one

Recent Advances in the Study of 3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one (CAS: 950257-20-2)

3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one (CAS: 950257-20-2) is a synthetic coumarin derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique sulfonyl and dichlorophenyl substituents, exhibits promising biological activities, particularly in the fields of oncology and inflammation. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anticancer properties of 3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one. The research demonstrated that this compound selectively inhibits the proliferation of certain cancer cell lines, including breast and colon cancer, through the modulation of key signaling pathways such as PI3K/AKT and MAPK. The study also highlighted the compound's ability to induce apoptosis and cell cycle arrest, suggesting its potential as a targeted therapy.

In addition to its anticancer effects, recent research has explored the anti-inflammatory potential of this compound. A 2022 study in European Journal of Pharmacology reported that 3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. The compound's mechanism involves the inhibition of NF-κB activation, a critical pathway in inflammatory responses. These findings position it as a candidate for the treatment of chronic inflammatory diseases.

Pharmacokinetic studies have also been conducted to evaluate the drug-likeness of 3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one. A 2023 preclinical study published in Drug Metabolism and Disposition revealed that the compound exhibits favorable oral bioavailability and metabolic stability. However, challenges such as plasma protein binding and potential drug-drug interactions were noted, necessitating further optimization for clinical translation.

Despite these promising results, the clinical development of 3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one remains in its early stages. Future research directions include structural modifications to enhance potency and reduce off-target effects, as well as comprehensive toxicology studies to ensure safety. Collaborative efforts between academia and industry will be crucial to advancing this compound toward clinical trials.

In conclusion, 3-(3,4-dichlorobenzenesulfonyl)-8-methoxy-2H-chromen-2-one represents a versatile scaffold with significant therapeutic potential. Its dual activity in oncology and inflammation, coupled with its manageable pharmacokinetic profile, makes it a compelling candidate for further investigation. Continued research will be essential to unlock its full potential and address existing challenges in drug development.